Tizoxanide

• CAS No.: 173903-47-4
• Product Name: Tizoxanide
• Molecular Formula: C10H7N3O4S
• Molecular Weight: 265.25 g/mol
• IUPAC Name: 2-hydroxy-N-(5-nitro-1,3-thiazol-2-yl)benzamide
• Standard InChI: InChI=1S/C10H7N3O4S/c14-7-4-2-1-3-6(7)9(15)12-10-11-5-8(18-10)13(16)17/h1-5,14H,(H,11,12,15)
• Standard InChIKey: FDTZUTSGGSRHQF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC=C(S2)[N+](=O)[O-])O
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC=C(S2)[N+](=O)[O-])O
• Appearance: Solid powder
• Description: Desacetyl-nitazoxanide belongs to the class of organic compounds known as salicylamides. These are carboxamide derivatives of salicylic acid. Salicylic acid is the ortho-hydroxylated derivative of benzoic acid. Desacetyl-nitazoxanide is considered to be a practically insoluble (in water) and relatively neutral molecule. Desacetyl-nitazoxanide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, desacetyl-nitazoxanide is primarily located in the cytoplasm and membrane (predicted from logP).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NSC-697856; NSC697856; NSC697856; Tizoxanide; Desacetylnitazoxanide; Desacetyl-nitazoxanide.
• PubChem Compound: 394397
• Last Modified: Nov 11 2021